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Compound of Interest

Compound Name: 4-Benzyl-4-methylcyclohexanone

CAS No.: 54889-02-0

Cat. No.: B1357815

Get Quote

Technical Monograph: 4-Benzyl-4-
methylcyclohexanone
CAS Number: 54889-02-0 Formula: C₁₄H₁₈O Molecular Weight: 202.30 g/mol [1]

Core Identity & Physicochemical Profile[2][3][4][5]
[6][7]
4-Benzyl-4-methylcyclohexanone is a gem-disubstituted cyclohexanone derivative. Its

structural significance lies in the quaternary carbon at position 4, which introduces a

"conformational lock," restricting the ring's flexibility and forcing substituents into specific

axial/equatorial orientations. This property is highly valued in medicinal chemistry for designing

rigidified analogs of bioactive molecules.
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Property Value / Description Source/Derivation

Appearance Viscous oil or low-melting solid Structural analog comparison

Boiling Point ~320–330 °C (760 mmHg)
Predicted (High MW vs. 4-Me-

cyclohexanone)

Density ~1.02–1.05 g/cm³
Estimated based on

benzyl/methyl contribution

LogP ~3.8–4.2
High lipophilicity due to benzyl

group

Solubility
Soluble in DCM, THF, EtOAc;

Insoluble in water
Lipophilic ketone nature

Critical Note on Data: Some online databases conflate the properties of this compound with 4-

methylcyclohexanone (CAS 589-92-4). Researchers must note that the addition of the benzyl

group (C₇H₇) significantly increases boiling point and lipophilicity compared to the simple methyl

analog.

Synthetic Methodologies: The "Expert" Route
Synthesizing 4,4-disubstituted cyclohexanones is chemically challenging because direct

alkylation of 4-substituted cyclohexanones occurs at the α-position (C2/C6), not the γ-position

(C4). Therefore, a constructive strategy or dearomatization approach is required.

Method A: Oxidative Dearomatization of p-Cresol
(Recommended)
This is the most regiochemically reliable route. It utilizes the phenolic ring of p-cresol to install

the quaternary center before reducing the ring to the ketone.
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Workflow:

Alkylation/Dearomatization:p-Cresol (4-methylphenol) is treated with a base and benzyl

halide under oxidative conditions (or via "blocked phenol" chemistry) to form the

cyclohexadienone intermediate.

Selective Hydrogenation: The dienone is reduced to the saturated ketone.

Avoid Direct Alkylation
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 H2 / Pd-C
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Yields 2-Benzyl isomer
(Regiochemical Failure)

  Enolate forms at C2/C6

Click to download full resolution via product page

Figure 1: Synthetic pathway contrasting the correct oxidative dearomatization route with the

flawed direct alkylation approach.

Protocol Highlights (Theoretical)
Step 1 (Dearomatization): The reaction of p-cresol with benzyl bromide can be directed to

the carbon (C-alkylation) rather than oxygen (O-alkylation) using specific solvent systems

(e.g., Toluene/Water with Phase Transfer Catalysts) or by using metal-phenoxides (e.g.,

Magnesium salts).

Step 2 (Reduction): Standard catalytic hydrogenation (Pd/C, 1 atm H₂) typically reduces the

electron-rich double bonds of the enone system to yield the saturated ketone.

Applications in Drug Discovery
The 4-benzyl-4-methyl motif acts as a specialized scaffold in medicinal chemistry:
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Conformational Locking: The gem-disubstitution at C4 creates a "Thorpe-Ingold" effect,

biasing the cyclohexane ring into a specific chair conformation. This is crucial for positioning

pharmacophores (e.g., the carbonyl group) in a precise 3D orientation to bind receptors.

NK1 Antagonists: This core structure appears in patents related to Neurokinin-1 (NK1)

receptor antagonists, used for treating chemotherapy-induced nausea and vomiting (CINV).

The benzyl group often occupies a hydrophobic pocket in the receptor.

Metabolic Stability: The quaternary center blocks metabolic oxidation at the C4 position,

potentially extending the half-life of the drug candidate compared to a mono-substituted

analog.

Safety & Handling (Self-Validating Protocol)
While specific toxicology data for this CAS is limited, its structural class dictates the following

safety protocols:

Hazard Identification: Treat as a Skin Irritant (Category 2) and Eye Irritant (Category 2A). The

benzyl group increases lipophilicity, facilitating skin absorption.

Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. Ketones can undergo slow auto-

oxidation or aldol condensation if exposed to air/moisture over prolonged periods.

Disposal: Do not release into drains. Dispose of via a licensed chemical incineration plant, as

the benzyl moiety makes it resistant to rapid biodegradation.
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Patent Literature (Applications)

Source: Janssen Pharmaceutica N.V. (2005).[4] "Patent WO2005/108361."[4] (Describes

4-substituted cyclohexanone derivatives in pharmaceutical contexts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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